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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde

Cat. No.: B018108

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Hydroxybenzaldehyde (CAS No. 100-83-4). The information is intended to support safe
laboratory practices and risk assessment in research and development settings.

Hazard Identification and Classification

3-Hydroxybenzaldehyde is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications.[1][2][3][4]

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[31[41[5]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2/2A o
Irritation irritation[1][3][6][ 7]

) ) o H315: Causes skin irritation[6]
Skin Corrosion/Irritation Category 2 8]
Hazardous to the aquatic H412: Harmful to aquatic life

) Category 3 ) )

environment, long-term hazard with long lasting effects[1][3][4]
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Signal Word: Warning[2][6]

Hazard Pictograms:[8][9]

e GHSO07: Exclamation Mark

Toxicological and Physical Properties

The following tables summarize the available quantitative data for 3-Hydroxybenzaldehyde.

Toxicological Data

Parameter Value Species Reference
Acute Toxicity
) 980 mg/kg - [5]
Estimate (ATE), Oral
LD50 (Oral) No data available - [10]
LC50 (Inhalation) No data available
Skin o :
) o Causes skin irritation Rabbit [6]1[8]
Corrosion/Irritation
Serious Eye Causes serious eye )
o N Rabbit [11[6][8]
Damage/Irritation irritation

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C7He02 [1]
Molecular Weight 122.12 g/mol [1]

Light yellow to brown
Appearance ) [6]
crystalline powder

Melting Point 100 - 105 °C [11]
Boiling Point Not determined [11]
Flash Point Not applicable [11]
Solubility Soluble in water [11]
Auto-ignition Temperature Not determined [11]

Lower and Upper Explosion

o Not relevant (solid) [11]
Limit

Experimental Protocols for Safety Assessment

Standardized guidelines from the Organisation for Economic Co-operation and Development
(OECD) are typically followed for assessing the safety of chemicals. While specific
experimental reports for 3-Hydroxybenzaldehyde are not publicly available, the following
sections describe the general methodologies for skin and eye irritation testing.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[6][7]

Methodology:
o Test Animal: The albino rabbit is the preferred species.[6]

» Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the
skin (approximately 6 cm?2) and covered with a gauze patch.[6] Untreated skin serves as a
control.
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o Exposure: The exposure duration is 4 hours.[6]

o Observation: After the exposure period, the substance is removed, and the skin is observed
for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and periodically for
up to 14 days.[6]

e Scoring: The severity of the skin reactions is scored. If the effects persist to the end of the
observation period, the substance is considered an irritant.[6]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline details the method for determining the potential of a substance to cause eye
irritation or serious eye damage.[2][12]

Methodology:
e Test Animal: The albino rabbit is the recommended species.[2]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.[2]

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[2] The observation period can be extended up to 21 days
to assess the reversibility of any observed effects.

e Scoring: Lesions are scored according to a standardized system. The scores, along with the
nature and reversibility of the effects, determine the irritation classification.[2]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[10]
Ensure that eyewash stations and safety showers are readily accessible.[7]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][10]
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o Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., Nitrile
rubber).[2][10][11]

o Respiratory Protection: If dust is generated, use a NIOSH-approved N95 (or equivalent)
particulate respirator.[9]

» Hygiene Practices: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke
in the work area. Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]
Protect from direct sunlight.[7]

e Incompatible Materials: Strong oxidizing agents and strong bases.[7]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

First Aid Procedures Workflow

e ) N : N N , N
Inhalation Skin Contact Eye Contact Ingestion
Move to fresh air. Remove contaminated clothing. Rinse cautiously W!th water Rinse mouth with water.
for at least 15 minutes.
\ 4 Y Y
If breathing is difficult, Wash skin with soap and Remove contact lenses, . -
- . Do NOT induce vomiting.
give oxygen. plenty of water. if present and easy to do.
\ Y \
) ) Seek medical attention if . - Seek immediate
Seek medical attention. L X Continue rinsing. . -
irritation persists. medical attention.
- AN J G J
Seek immediate
medical attention.
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Click to download full resolution via product page
Caption: General first aid procedures for exposure to 3-Hydroxybenzaldehyde.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2][10]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. If skin irritation persists, seek medical advice.[2][6][10]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[2][6][10] Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[6][10]

 Ingestion: Rinse mouth with water.[2][6][10] Do NOT induce vomiting.[10] Call a doctor or
poison control center immediately.[2][10]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b018108?utm_src=pdf-body-img
https://www.benchchem.com/product/b018108?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Actions

Evacuate personnel
from the area.

Ensure adequate ventilation.
J
\

-
-

Containment & Cleanup

Wear appropriate PPE.
Avoid dust formation.
Sweep or vacuum up spillage.

Collect in a suitable, closed
container for disposal.

Final Steps

Clean the spill area thoroughly.

Prevent entry into drains and
water courses.

Dispose of waste in accordance
with regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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